Cas no 22506-53-2 (Fluoranthene,3,9-dinitro-)

• Product Name: Fluoranthene,3,9-dinitro-
• CAS No: 22506-53-2
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 273485
• PubChem ID: 31186
• Update Time: 2025-04-19

Fluoranthene,3,9-dinitro- Chemical and Physical Properties

Names and Identifiers

• Fluoranthene,3,9-dinitro-
• 3,9-dinitrofluoranthene
• Q27155876
• DINITROFLUORANTHENE, 3,9-
• DTXSID40177028
• 3,9-Dinitro-fluoranthene
• 22506-53-2
• HSDB 7090
• BRN 2157467
• Fluoranthene, 3,9-dinitro
• C19235
• 3,9-DINITROFLUORANTHENE [IARC]
• CHEBI:82324
• I5MM6K7AJL
• FLUORANTHENE, 3,9-DINITRO-
• UNII-I5MM6K7AJL
• FGDKXSJXYFAHHH-UHFFFAOYSA-N
• CCRIS 2057
• 4,12-Dinitrofluoranthene
• CHEMBL353151
• 3,9-DINITROFLUORANTHENE [HSDB]

• Inchi： 1S/C16H8N2O4/c19-17(20)9-4-5-10-11-2-1-3-13-15(18(21)22)7-6-12(16(11)13)14(10)8-9/h1-8H
• InChI Key： FGDKXSJXYFAHHH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C3C=C(C=CC=3C3C=CC=C1C2=3)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 292.04844
• Monoisotopic Mass: 292.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.2855 (rough estimate)
• Boiling Point: 434.19°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• PSA: 86.28
• LogP: log Kow = 4.44